tert-Butyl 4-hydroxybutanoate
Overview
Description
Tert-Butyl 4-hydroxybutanoate, also known as 4-Hydroxybutanoic Acid 1,1-Dimethylethyl Ester or tert-Butyl 4-Hydroxybutyrate, is a chemical compound with the molecular formula C8H16O3 and a molecular weight of 160.21 . It is used as a reagent in the synthesis of theranostic vitamin-linker-taxoid conjugates and teroxazoles as α-helix mimetics .
Molecular Structure Analysis
Tert-Butyl 4-hydroxybutanoate contains a total of 26 bonds, including 10 non-H bonds, 1 multiple bond, 5 rotatable bonds, 1 double bond, 1 ester (aliphatic), 1 hydroxyl group, and 1 primary alcohol .Chemical Reactions Analysis
Tert-Butyl 4-hydroxybutanoate is used as a reagent in various chemical reactions. For example, it is used in the synthesis of theranostic vitamin-linker-taxoid conjugates and teroxazoles as α-helix mimetics .Physical And Chemical Properties Analysis
Tert-Butyl 4-hydroxybutanoate has a molecular weight of 160.211, a density of 1.0±0.1 g/cm3, a boiling point of 228.9±23.0 °C at 760 mmHg, and a flash point of 87.7±15.4 °C .Scientific Research Applications
Synthetic Chemistry and Drug Development
Tert-butyl 4-hydroxybutanoate: serves as a valuable reagent in synthetic chemistry. Researchers utilize it for the synthesis of various compounds due to its stability and ease of handling. Specifically:
- Theranostic Vitamin-Linker-Taxoid Conjugates : Scientists employ this compound as a building block for creating novel theranostic agents. These conjugates combine therapeutic and diagnostic properties, enhancing precision medicine approaches .
- Teroxazoles as α-Helix Mimetics : The compound plays a role in designing α-helix mimetics, which are essential for drug development targeting protein-protein interactions .
Biotin Biosynthesis and Metabolic Pathways
Tert-butyl 4-hydroxybutanoate: is a key intermediate in the biosynthesis of biotin, a water-soluble vitamin. Biotin is involved in essential metabolic cycles, including the catalytic fixation of carbon dioxide during fatty acid, sugar, and α-amino acid biosynthesis. Researchers synthesize this intermediate from L-cystine, achieving an overall yield of 54% in three steps .
Treatment of Narcolepsy and Alcohol Withdrawal
The sodium salt of tert-butyl 4-hydroxybutanoate (sodium oxybate) finds clinical applications:
Biotechnological Production of (3R,5S)-CDHH
Researchers utilize tert-butyl (S)-6-chloro-5-hydroxy-3-oxohexanoate (a precursor of (3R,5S)-CDHH) for the biotechnological production of (3R,5S)-CDHH. This compound has applications in the synthesis of chiral building blocks and pharmaceutical intermediates .
Antioxidant and Preservative Properties
Tert-butyl 4-hydroxybutanoate: and related compounds, such as 2,6-Di-tert-butyl-4-methylphenol (BHT), exhibit antioxidant properties. BHT is commonly used as a food preservative to prevent lipid oxidation and extend shelf life .
Analytical Chemistry and Biomarker Research
Researchers use tert-butyl 4-hydrazino-4-oxobutanoate in analytical laboratories. It serves as a potential biomarker for gamma-hydroxybutyric acid (GHB) intake, aiding in forensic and toxicology studies .
Safety and Hazards
Tert-Butyl 4-hydroxybutanoate is harmful if swallowed and causes serious eye irritation . It is recommended to avoid breathing mist, gas, or vapours, avoid contact with skin and eyes, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas .
Mechanism of Action
Target of Action
It is known that similar compounds like tert-butanol interact with several proteins such as ribonuclease pancreatic, triosephosphate isomerase, methionine aminopeptidase 2, biphenyl-2,3-diol 1,2-dioxygenase, and calmodulin .
Mode of Action
For instance, tert-butanol has been shown to interact with various enzymes and proteins, affecting their activity .
Biochemical Pathways
For example, Butylated hydroxytoluene (BHT), a lipophilic organic compound, acts as an antioxidant, preventing free radical-mediated oxidation in fluids .
Pharmacokinetics
It is known that similar compounds like bht undergo metabolic pathways involving hydroxylation and oxidation to form various metabolites .
Result of Action
Based on the actions of similar compounds, it can be inferred that it may have antioxidant properties, preventing oxidative damage at the molecular and cellular levels .
properties
IUPAC Name |
tert-butyl 4-hydroxybutanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16O3/c1-8(2,3)11-7(10)5-4-6-9/h9H,4-6H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RXGFTUPFXKYRMW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)CCCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30649820 |
Source
|
| Record name | tert-Butyl 4-hydroxybutanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30649820 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl 4-hydroxybutanoate | |
CAS RN |
59854-12-5 |
Source
|
| Record name | tert-Butyl 4-hydroxybutanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30649820 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-Hydroxy-butyric acid tert-butyl ester | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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